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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block

3,6-Dimethoxypyridine-2-carbaldehyde is a polysubstituted aromatic aldehyde built upon a
pyridine scaffold. This molecule is of significant interest to synthetic and medicinal chemists
due to its uniqgue combination of reactive functional groups and the inherent biological
relevance of the pyridine core. The strategic placement of an aldehyde at the C2 position,
flanked by a methoxy group at C3, and another methoxy group at the C6 position, creates a
distinct electronic and steric environment. This arrangement governs its reactivity and makes it
a valuable intermediate in the synthesis of complex heterocyclic systems, novel ligands for
coordination chemistry, and potential pharmaceutical agents.

The aldehyde group serves as a primary reaction handle for nucleophilic additions and
condensations, while the methoxy groups can be used to modulate solubility, electronic
properties, and metabolic stability in derivative compounds. Furthermore, the pyridine nitrogen
atom provides a site for potential coordination to metal centers or protonation, influencing the
overall physicochemical properties of the molecule. This guide provides a comprehensive
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overview of the nomenclature, physicochemical properties, synthesis, reactivity, and safe
handling of 3,6-Dimethoxypyridine-2-carbaldehyde.

Nomenclature and Physicochemical Properties

A clear understanding of the fundamental properties of a chemical entity is the foundation for its
effective use in research and development.

IUPAC Name and Structural Identifiers
¢ |[UPAC Name: 3,6-Dimethoxypyridine-2-carbaldehyde

e Synonyms: 3,6-Dimethoxy-2-pyridinecarboxaldehyde
e CAS Number: 1073430-80-6

Table 1: Chemical Identifiers and Properties

Property Value

Molecular Formula CsHoNOs3

Molecular Weight 167.16 g/mol

Canonical SMILES COC1=CC=C(N=C1C=0)0C

Information not widely available in public
InChl Key

databases.

Typically a solid at room temperature, though
Appearance ]

appearance may vary based on purity.

Expected to be soluble in common organic
Solubility solvents like dichloromethane, chloroform, and

ethyl acetate.

Synthesis and Mechanistic Considerations

The synthesis of polysubstituted pyridines often requires multi-step sequences. While specific,
peer-reviewed synthesis protocols for 3,6-Dimethoxypyridine-2-carbaldehyde are not
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abundant in the public literature, its synthesis can be logically approached from common
pyridine precursors through established organic transformations. A plausible synthetic strategy
involves the selective functionalization of a pre-existing dimethoxypyridine ring.

Retrosynthetic Analysis

A logical disconnection approach points towards 2,5-dimethoxypyridine as a potential starting
material. The introduction of the formyl group at the C2 position can be achieved through a
directed ortho-metalation (DoM) strategy, which is a powerful tool for the regioselective
functionalization of substituted aromatic and heteroaromatic rings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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